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Compound of Interest

Compound Name: Tug-891

Cat. No.: B15604928

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for utilizing Tug-891, a potent and
selective agonist for the free fatty acid receptor 4 (FFA4), in calcium mobilization assays. This
document includes detailed protocols, data presentation tables, and diagrams to facilitate the
successful implementation and interpretation of these experiments.

Introduction

Tug-891 is a synthetic agonist of the free fatty acid receptor 4 (FFA4), also known as GPR120.
[1][2][3] FFA4 is a G-protein coupled receptor (GPCR) that is activated by medium and long-
chain free fatty acids.[4][5][6] Upon activation, FFA4 primarily couples to the Gag/11 subunit,
initiating a signaling cascade that leads to the mobilization of intracellular calcium.[4][6][7][8]
This makes calcium mobilization a reliable readout for assessing the activity of Tug-891 and
screening for other FFA4 modulators. Tug-891 exhibits high selectivity for FFA4 over other free
fatty acid receptors like FFAL1, FFA2, and FFA3.[1][3]

Principle of the Assay

The calcium mobilization assay measures the transient increase in intracellular calcium
concentration ([Ca2*]i) following the activation of FFA4 by Tug-891. This is typically achieved
by pre-loading cells expressing FFA4 with a fluorescent calcium indicator dye. When Tug-891
binds to FFA4, it activates the Gaqg/11 pathway, leading to the activation of phospholipase C
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(PLC).[8] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-
trisphosphate (IP3) and diacylglycerol (DAG). IPs binds to its receptors on the endoplasmic
reticulum (ER), triggering the release of stored calcium into the cytoplasm.[8][9] The fluorescent
dye binds to the increased intracellular calcium, resulting in a detectable change in
fluorescence intensity, which is proportional to the extent of receptor activation.

Data Presentation
Table 1: Potency of Tug-891 in Calcium Mobilization

Assays

Cell Line Receptor PECso ECso (M) Reference
Flp-In T-REx 293  human FFA4 7.36 0.0436 [11131[7]
mouse FFA4 7.77 0.0169 [1]13]

Table 2: Selectivity of Tug-891
Selectivity vs.

Receptor Assay Type ECso | pIC Reference
s b PERSO TIPS LEFAA (fold)

human FFA4 Ca2* Mobilization  7.36 (pECso) - [31[7]
human FFA1 Caz* Mobilization  4.19 (pECso) ~1480 [3]
human FFA2 - No activity >1000 [3]
human FFA3 - No activity >1000 [3]
o ~0.2 (less
mouse FFAL Ca?* Mobilization  7.03 (pECso) ] [10]
selective)
RAW264.7 o
TNF-a Inhibition 5.86 (pICso) - [11]
(mouse)
3T3-L1 (mouse) Glucose Uptake 5.86 (pECso) - [11]

Signaling Pathway and Experimental Workflow
FFA4 Signaling Pathway Activated by Tug-891
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Caption: FFA4 signaling cascade initiated by Tug-891.

Experimental Workflow for Calcium Mobilization Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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